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Compound of Interest

Compound Name: NBI-31772

Cat. No.: B609462

Essential Safety and Handling Guide for NBI-
31772

FOR RESEARCH USE ONLY. NOT FOR DIAGNOSTIC OR THERAPEUTIC USE.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling NBI-31772. The following procedural guidance is
intended to ensure the safe handling, storage, and disposal of this compound.

Chemical and Physical Properties

NBI-31772 is a nonpeptide small molecule inhibitor of the interaction between insulin-like
growth factor (IGF) and IGF-binding proteins (IGFBPs).[1] It has a high affinity for all six human
IGFBP subtypes, with Ki values ranging from 1 to 24 nM.[1] By displacing IGF-1 from the IGF-
1:IGFBP complex, NBI-31772 can increase the bioavailability of free IGF-1.[1]
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Property Value

CAS Number 374620-70-9

Molecular Formula C17H11:NO7

Molecular Weight 341.27 g/mol

Purity >98% (HPLC)

Solubility Soluble to 100 mM in DMSO
Appearance Powder

Hazard Identification and Personal Protective
Equipment (PPE)

Hazard Statement: Harmful if swallowed. Very toxic to aquatic life with long lasting effects.
Signal Word: Warning

Precautionary Statements:

e Wash skin thoroughly after handling.

e Do not eat, drink or smoke when using this product.

» Avoid release to the environment.

e |F SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

» Rinse mouth.

o Collect spillage.

¢ Dispose of contents/container to an approved waste disposal plant.

To mitigate these risks, the following personal protective equipment is mandatory when
handling NBI-31772:
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PPE Category

Equipment

Rationale

Eye/Face Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects against accidental
splashes of the compound,

especially when in solution.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact. Gloves
should be inspected before
use and changed immediately

if contaminated.

Skin and Body Protection

Laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not required under normal use
with adequate ventilation. Use
a NIOSH-approved respirator if
handling large quantities or if
dust/aerosol generation is

likely.

Prevents inhalation of the

powder form of the compound.

Operational Plan: Handling and Storage
Reconstitution of NBI-31772

o Preparation: Perform all reconstitution procedures within a chemical fume hood to minimize

inhalation exposure.

e Solvent Selection: NBI-31772 is soluble in DMSO up to 100 mM.

» Calculation: To prepare a 10 mM stock solution, for example, add 293 pL of DMSO to 1 mg

of NBI-31772 (assuming a molecular weight of 341.27 g/mol ). Adjust the volume based on
the actual amount of NBI-31772.

» Dissolution: Gently vortex or sonicate the solution to ensure the compound is fully dissolved.

Storage

o Solid Form: Store the powdered compound at -20°C in a tightly sealed container.
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e In Solution (DMSO): For short-term storage, solutions can be kept at 4°C for up to two
weeks. For long-term storage, aliquot the solution into single-use vials and store at -80°C for
up to six months. Avoid repeated freeze-thaw cycles.

Disposal Plan
Due to its classification as very toxic to aquatic life, NBI-31772 and any materials contaminated

with it must be disposed of as hazardous chemical waste.

o Waste Segregation: Collect all NBI-31772 waste, including empty containers, contaminated
labware (e.g., pipette tips, tubes), and unused solutions, in a designated and clearly labeled
hazardous waste container.

o Container Labeling: The waste container must be labeled with "Hazardous Waste," the name
of the chemical (NBI-31772), and the associated hazards (Toxic, Environmental Hazard).

» Disposal Procedure: Follow all local, state, and federal regulations for the disposal of
hazardous chemical waste. Contact your institution's Environmental Health and Safety (EHS)
department for specific disposal protocols and to arrange for waste pickup.

o Spill Management: In case of a spill, wear appropriate PPE, contain the spill with absorbent
material, and clean the area with a suitable solvent. Collect all contaminated materials in a
sealed container for hazardous waste disposal.

Experimental Protocols
IGF-1-Induced Cell Proliferation Assay Using 3T3
Fibroblasts

This protocol outlines a general procedure to assess the effect of NBI-31772 on IGF-1-induced
cell proliferation in NIH-3T3 fibroblasts.

Materials:
e NIH-3T3 fibroblasts

e Dulbecco's Modified Eagle Medium (DMEM)
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Fetal Bovine Serum (FBS)

Bovine Serum Albumin (BSA)

Recombinant Human IGF-1

NBI-31772

[(H]thymidine or a non-radioactive proliferation assay kit (e.g., MTT, WST-1)

96-well cell culture plates

Methodology:

Cell Seeding: Seed NIH-3T3 fibroblasts in 96-well plates at a density of 5,000-10,000 cells
per well in DMEM supplemented with 10% FBS. Allow cells to adhere and grow for 24 hours.

Serum Starvation: After 24 hours, wash the cells with phosphate-buffered saline (PBS) and
replace the medium with serum-free DMEM containing 0.1% BSA. Incubate for 12-24 hours
to synchronize the cells in a quiescent state.

Treatment:
o Prepare a dilution series of NBI-31772 in serum-free DMEM.
o Pre-incubate the cells with various concentrations of NBI-31772 for 1-2 hours.

o Stimulate the cells with a final concentration of 10-50 ng/mL of IGF-1 in the presence or
absence of NBI-31772. Include appropriate controls (vehicle control, IGF-1 alone, NBI-
31772 alone).

Proliferation Assessment ([*H]thymidine Incorporation):
o After 20-24 hours of treatment, add 1 pCi of [3H]thymidine to each well.
o Incubate for an additional 4 hours.

o Wash the cells twice with cold PBS.
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[e]

Precipitate the DNA with cold 10% trichloroacetic acid (TCA).

Wash with 5% TCA and then ethanol.

(¢]

[¢]

Lyse the cells with 0.1 M NaOH.

[¢]

Measure the incorporated radioactivity using a scintillation counter.

o Data Analysis: Express the results as a percentage of the IGF-1-stimulated proliferation and
determine the inhibitory effect of NBI-31772.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of NBI-31772 and the experimental
workflow for the cell proliferation assay.
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IGF-1 Signaling Pathway and NBI-31772 Mechanism of Action
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Experimental Workflow: Cell Proliferation Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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